Cas no 2171830-13-8 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
• CAS No: 2171830-13-8
• MF: C₂₆H₂₂N₂O₆
• MW: 458.462687015533
• CID: 6062612
• PubChem ID: 165539015
• Update Time: 2025-10-28

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
• 2171830-13-8
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
• EN300-1505755

• Inchi： 1S/C26H22N2O6/c29-24(28-14-23(25(30)31)34-22-12-6-5-11-21(22)28)13-27-26(32)33-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-12,20,23H,13-15H2,(H,27,32)(H,30,31)
• InChI Key： XENBMPMEACYYKF-UHFFFAOYSA-N
• SMILES： O(C(NCC(N1C2C=CC=CC=2OC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.14778643g/mol
• Monoisotopic Mass: 458.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid (CAS No. 2171830-13-8)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid (CAS No. 2171830-13-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines and is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an acetyl functional group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which allows for the sequential addition of amino acids without side reactions. In the context of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid, the Fmoc group protects the amino functionality, ensuring that it remains unreactive during synthetic manipulations. This is particularly important in multi-step syntheses where the integrity of the amino group is crucial for the final product's functionality.

The acetyl group in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid adds another layer of complexity to its structure. Acetylation can influence the solubility, stability, and reactivity of organic compounds. In pharmaceutical applications, acetylation is often used to modulate the pharmacokinetic properties of drugs, such as their absorption, distribution, metabolism, and excretion (ADME). The presence of the acetyl group in this compound suggests potential applications in drug delivery systems or as a prodrug strategy.

The benzoxazine core of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid is a cyclic structure derived from benzene and oxazine rings. Benzoxazines are known for their ability to form stable polymers through ring-opening polymerization (ROP), which has led to their use in various materials science applications. However, in the context of medicinal chemistry, the benzoxazine core can also serve as a scaffold for designing bioactive molecules with specific binding affinities to biological targets.

Recent research has highlighted the potential therapeutic applications of compounds with similar structures to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid. For instance, studies have shown that benzoxazines can exhibit anti-inflammatory and anti-cancer properties by modulating key signaling pathways involved in disease progression. The Fmoc and acetyl groups in this compound may enhance its ability to interact with specific cellular targets, making it a promising candidate for further investigation.

In terms of synthetic accessibility, 4-2-{(9H-fluoren–9–yl)methoxy carbonyl}amino)acetyl–3， 4–dihydro– 2 H – 1， 4 – benz ox azine – 2 – carboxylic acid can be synthesized through a series of well-established chemical reactions. The synthesis typically involves the protection of an amino group with Fmoc chloride, followed by acetylation and ring formation to generate the benzoxazine core. These steps require careful control of reaction conditions to ensure high yields and purity.

The physical and chemical properties of 4– 2 – ({( 9 H – fluoren – 9 – yl ) methoxy carbonyl } amino ) acetyl – 3 ， 4 – dihydro – 2 H – 1 ， 4 – benz ox azine – 2 – carboxylic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol but exhibits limited solubility in water. These properties make it suitable for use in various analytical techniques and biological assays.

In conclusion, 4– 2 – ({( 9 H – fluoren – 9 – yl ) methoxy carbonyl } amino ) acetyl – 3 ， 4 – dihydro – 2 H – 1 ， 4 – benz ox azine – 2 – carboxylic acid (CAS No. 2171830–13–8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for further exploration in drug discovery and development efforts.